Cas no 149246-39-9 (1H-Purine,6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis[2,8-dichloro-(9CI))
149246-39-9 structure
Product Name:1H-Purine,6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis[2,8-dichloro-(9CI)
CAS No:149246-39-9
MF:C20H22Cl4N10O3
MW:592.265878200531
CID:232897
PubChem ID:3073471
Update Time:2025-04-19
1H-Purine,6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis[2,8-dichloro-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 7,13-bis(2,8-dichloro-7H-purin-6-yl)-1,4,10-trioxa-7,13-diazacyclopentadecane
- 1,4,10-Trioxa-7,13-diazacyclopentadecane, 7,13-bis(2,8-dichloro-1H-purin-6-yl)-
- 1H-Purine, 6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis(2,8-dichloro-
- 6,6'-(1,4,10-Trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis(2,8-dichloro-1H-purine)
- AC1MIMP8
- AG-D-95281
- CTK4C6097
- LS-127193
- DTXSID30164205
- 149246-39-9
- 1H-Purine,6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis[2,8-dichloro-(9CI)
-
- Inchi: 1S/C20H22Cl4N10O3/c21-17-25-11-13(27-17)29-19(23)31-15(11)33-1-5-35-6-2-34(4-8-37-10-9-36-7-3-33)16-12-14(28-18(22)26-12)30-20(24)32-16/h1-10H2,(H,25,27,29,31)(H,26,28,30,32)
- InChI Key: LYLDCKZGIIHHIX-UHFFFAOYSA-N
- SMILES: ClC1=NC2=C(C(=N1)N1CCOCCOCCN(C3C4=C(N=C(N4)Cl)N=C(N=3)Cl)CCOCC1)NC(=N2)Cl
Computed Properties
- Exact Mass: 590.06356
- Monoisotopic Mass: 590.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 37
- Rotatable Bond Count: 2
- Complexity: 669
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 143Ų
Experimental Properties
- Density: 1.551
- Boiling Point: 813.9°Cat760mmHg
- Flash Point: 446.1°C
- Refractive Index: 1.652
- PSA: 143.09
1H-Purine,6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis[2,8-dichloro-(9CI) Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
149246-39-9 (1H-Purine,6,6'-(1,4,10-trioxa-7,13-diazacyclopentadecane-7,13-diyl)bis[2,8-dichloro-(9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent